Cas no 1904206-26-3 (3-(2,4-dioxooxazolidin-3-yl)-N-phenylpyrrolidine-1-carboxamide)

• Product Name: 3-(2,4-dioxooxazolidin-3-yl)-N-phenylpyrrolidine-1-carboxamide
• CAS No: 1904206-26-3
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 6218582
• PubChem ID: 92081390
• Update Time: 2025-05-26

3-(2,4-dioxooxazolidin-3-yl)-N-phenylpyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6474-0846
• 3-(2,4-dioxooxazolidin-3-yl)-N-phenylpyrrolidine-1-carboxamide
• 1904206-26-3
• 3-(2,4-dioxo-1,3-oxazolidin-3-yl)-N-phenylpyrrolidine-1-carboxamide
• AKOS025344225

• Inchi： 1S/C14H15N3O4/c18-12-9-21-14(20)17(12)11-6-7-16(8-11)13(19)15-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,15,19)
• InChI Key： GBOGKVKSESXVNN-UHFFFAOYSA-N
• SMILES： O1CC(N(C1=O)C1CN(C(NC2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 289.10625597g/mol
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(2,4-dioxooxazolidin-3-yl)-N-phenylpyrrolidine-1-carboxamide

3-(2,4-Dioxooxazolidin-3-yl)-N-phenylpyrrolidine-1-carboxamide: A Comprehensive Overview

CAS No. 1904206-26-3, commonly referred to as 3-(2,4-dioxooxazolidin-3-yl)-N-phenylpyrrolidine-1-carboxamide, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities.

The molecular structure of 3-(2,4-dioxooxazolidin-3-yl)-N-phenylpyrrolidine-1-carboxamide comprises a pyrrolidine ring fused with an oxazolidinone moiety, which contributes to its versatile reactivity and selectivity in chemical reactions. The oxazolidinone ring, a five-membered lactam, is known for its stability and ability to participate in various nucleophilic attacks, making it a valuable component in peptide synthesis and other bioconjugation reactions.

Recent studies have highlighted the role of this compound in the development of novel therapeutic agents. For instance, researchers have explored its potential as a precursor in the synthesis of bioactive molecules, including antibiotics and anticancer agents. The phenyl group attached to the pyrrolidine backbone enhances the compound's lipophilicity, which is crucial for improving drug bioavailability and permeability across biological membranes.

In terms of synthesis, several methods have been reported to construct this compound efficiently. One popular approach involves the condensation of a suitable amino acid derivative with a phenyl-substituted pyrrolidine carboxylic acid under specific reaction conditions. This method ensures high yields and excellent purity, making it suitable for large-scale production.

The application of CAS No. 1904206-26-3 extends beyond pharmaceuticals. Its unique chemical properties also make it a valuable reagent in organic synthesis, particularly in the construction of complex molecular architectures. For example, it has been employed as a building block in the synthesis of macrocyclic compounds and other advanced materials.

From an environmental standpoint, the compound's biodegradability and ecological impact have been subjects of recent investigations. Studies suggest that under certain conditions, it can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 3-(2,4-dioxooxazolidin-3-yl)-N-phenylpyrrolidine-1-carboxamide (CAS No. 1904206-26-3) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility and promising biological activities position it as a key player in future advancements in chemistry and pharmacology.